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Compound of Interest

Compound Name: Fmoc-Arg(Aloc)2-OH

CAS No.: 148893-34-9

Cat. No.: B589151

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fmoc-Arg(Aloc)2-OH is a protected amino acid derivative crucial for the synthesis of complex

peptides. This guide provides an in-depth overview of its chemical properties, experimental

protocols for its use in solid-phase peptide synthesis (SPPS), and a discussion of its

significance in modern peptide chemistry.

Core Chemical Properties
Fmoc-Arg(Aloc)2-OH is a derivative of the amino acid L-arginine designed for use in peptide

synthesis.[1] It features a fluorenylmethoxycarbonyl (Fmoc) protecting group on the α-amino

group and two allyloxycarbonyl (Aloc) groups protecting the guanidino side chain.[1] This

orthogonal protection scheme is essential for preventing unwanted side reactions during

peptide synthesis.[1]
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Property Value Source

CAS Number 148893-34-9 [1][2]

Molecular Formula C29H32N4O8 [1][2]

Molecular Weight 564.59 g/mol [1]

IUPAC Name

(2S)-5-[bis(prop-2-

enoxycarbonylamino)methylide

neamino]-2-(9H-fluoren-9-

ylmethoxycarbonylamino)penta

noic acid

[1]

Solubility

Soluble in DMSO (≥56.4

mg/mL), Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Insoluble in

Ethanol and Water.

[2][3][4]

Storage
Store at -20°C in a dark, inert

atmosphere.
[2][3][4]

Spectroscopic and Analytical Data
The identity and purity of Fmoc-Arg(Aloc)2-OH are confirmed through various analytical

techniques. Mass spectrometry is used for definitive molecular weight confirmation, while

Nuclear Magnetic Resonance (NMR) spectroscopy provides characteristic resonances

consistent with its structure.[1] High-Performance Liquid Chromatography (HPLC) is employed

to assess purity.[2]

Role in Solid-Phase Peptide Synthesis (SPPS)
Fmoc-Arg(Aloc)2-OH is a key building block in Fmoc-based solid-phase peptide synthesis

(SPPS), a method for creating peptides in a controlled, stepwise manner.[1][5] The Fmoc group

protects the N-terminus during peptide chain elongation and is selectively removed using a

mild base, typically piperidine in dimethylformamide (DMF).[1]
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The dual Aloc protection of the arginine side chain is a significant advantage. The guanidinium

group of arginine is highly basic, making it prone to side reactions.[1] The Aloc groups offer

robust protection and can be selectively removed under neutral conditions using a palladium(0)

catalyst, which does not affect the Fmoc or other acid-labile side-chain protecting groups.[1]

This orthogonality allows for selective on-resin modifications, such as cyclization or branching.

[1][6] Furthermore, the use of Aloc protection has been shown to minimize δ-lactam formation,

a common side reaction with other arginine protecting groups.[1]

Experimental Protocols
General Workflow for SPPS using Fmoc-Arg(Aloc)2-OH
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Caption: General workflow for solid-phase peptide synthesis incorporating Fmoc-Arg(Aloc)2-
OH.

Detailed Methodologies
1. Resin Preparation and Swelling:

Start with a suitable solid support, such as Rink amide resin for a C-terminal amide or 2-

chlorotrityl chloride resin for a C-terminal carboxylic acid.[5]

Swell the resin in DMF for at least 30 minutes to an hour in a reaction vessel.

2. Fmoc Deprotection:
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Remove the Fmoc group from the resin or the preceding amino acid by treating it with a 20%

solution of piperidine in DMF.

Allow the reaction to proceed for a specified time (e.g., 10-20 minutes), then drain the

vessel.[5]

Thoroughly wash the resin with DMF to remove residual piperidine and dibenzofulvene-

piperidine adduct.

3. Coupling of Fmoc-Arg(Aloc)2-OH:

Activation: In a separate vessel, dissolve Fmoc-Arg(Aloc)2-OH (typically 2-5 equivalents

relative to the resin loading) and a coupling reagent (e.g., HATU, HBTU; ~0.95 equivalents to

the amino acid) in a minimal amount of DMF.

Add a base, such as N,N-diisopropylethylamine (DIEA; 2-4 equivalents), to the activation

solution and mix for 1-2 minutes.[7]

Coupling: Immediately add the activated amino acid solution to the resin.[7]

Agitate the mixture at room temperature for 1-3 hours.[7] The completion of the coupling

reaction can be monitored using a qualitative test like the Kaiser test.[7]

After coupling, drain the reaction vessel and wash the resin thoroughly with DMF.

4. Selective Cleavage of Aloc Protecting Groups:

This step is performed if on-resin modification of the arginine side chain is desired.

The reaction should be carried out under an inert atmosphere (e.g., Argon).

Prepare a solution of a palladium(0) catalyst, such as Pd(PPh3)4

(tetrakis(triphenylphosphine)palladium(0)), and a scavenger, like phenylsilane or morpholine,

in a suitable solvent (e.g., DMF or a mixture of CHCl3/HOAc/NMM).[6]

Add this solution to the peptidyl-resin and react until the Aloc groups are completely

removed.[6] The reaction can be performed at room temperature or with gentle heating (e.g.,

38°C with microwave assistance to speed up the process).[6]
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Wash the resin extensively to remove the catalyst and byproducts.

Recent advancements have also explored metal-free Aloc deprotection methods using iodine

and water in greener solvents.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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